Facile fabrication of a SnS2/Ag3VO4 Z-scheme heterojunction for boosting visible-light photocatalytic activity†
CrystEngComm Pub Date: 2023-04-03 DOI: 10.1039/D3CE00188A
Abstract
The design of Z-scheme heterostructure photocatalysts provides a promising route to effectively degrade organic pollutants in wastewater. Herein, novel Z-scheme SnS2/Ag3VO4 heterojunction photocatalysts were prepared for the first time via a simple precipitation method. The microstructures and physicochemical properties of the SnS2/Ag3VO4 nanohybrids were carefully researched using various analytical instruments. The photocatalytic characteristics of the SnS2/Ag3VO4 heterojunction were researched using decomposition of methylene blue (MB). Outcomes showed that 5 wt% SnS2/Ag3VO4 hybrid photocatalysts possessed higher photocatalytic activity and better stability than the pure sample. The significant improvements were attributed to the establishment of a Z-scheme heterojunction between SnS2 and Ag3VO4, which effectively facilitated the segregation and transportation of photocarriers, as proved by photoluminescence (PL) spectra and photoelectrochemical tests. Besides, trapping experiments combined with electronic spin resonance (ESR) tests were applied to detect the dominant active species involved in MB removal. Additionally, the Z-scheme mechanism was put forward to explain the outstanding activity of the SnS2/Ag3VO4 system.
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